Cas no 2229277-13-6 (2-methoxy-2-(4-methoxy-2-methylphenyl)propan-1-amine)

• Product Name: 2-methoxy-2-(4-methoxy-2-methylphenyl)propan-1-amine
• CAS No: 2229277-13-6
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5849529
• PubChem ID: 165640671
• Update Time: 2025-06-15

2-methoxy-2-(4-methoxy-2-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(4-methoxy-2-methylphenyl)propan-1-amine
• EN300-1765636
• 2229277-13-6

• Inchi： 1S/C12H19NO2/c1-9-7-10(14-3)5-6-11(9)12(2,8-13)15-4/h5-7H,8,13H2,1-4H3
• InChI Key： YOLKXMPLTSJNNQ-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1C=CC(=CC=1C)OC

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-methoxy-2-(4-methoxy-2-methylphenyl)propan-1-amine

Introduction to 2-Methoxy-2-(4-Methoxy-2-Methylphenyl)propan-1-Amine (CAS No. 2229277-13-6)

2-Methoxy-2-(4-methoxy-2-methylphenyl)propan-1-amine, also known by its CAS number 2229277-13-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxy-substituted phenyl group and a tertiary amine functionality. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-methoxy-2-(4-methoxy-2-methylphenyl)propan-1-amine can be represented as follows: C₁₃H₁₉NO₃. The presence of multiple functional groups, such as the methoxy and methyl substituents on the phenyl ring, and the tertiary amine group, imparts this compound with a range of physicochemical properties that are crucial for its biological interactions. These properties include solubility, lipophilicity, and the ability to form hydrogen bonds, which are essential for its binding to biological targets.

In recent years, significant research efforts have been directed towards understanding the biological activities of 2-methoxy-2-(4-methoxy-2-methylphenyl)propan-1-amine. Studies have shown that this compound exhibits potent activity against various targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have inhibitory effects on specific enzymes involved in metabolic pathways, which could have implications for the treatment of metabolic disorders.

One of the key areas of interest in the study of 2-methoxy-2-(4-methoxy-2-methylphenyl)propan-1-amine is its potential as a lead compound for drug development. Researchers have explored its ability to modulate the activity of G protein-coupled receptors (GPCRs), which are important therapeutic targets for a wide range of diseases. GPCRs are involved in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. By modulating these receptors, 2-methoxy-2-(4-methoxy-2-methylphenyl)propan-1-amine could potentially offer new therapeutic options for conditions such as neurological disorders, cardiovascular diseases, and inflammatory conditions.

Clinical trials involving 2-methoxy-2-(4-methoxy-2-methylphenyl)propan-1-amine are still in their early stages, but preliminary results are promising. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These characteristics make it an attractive candidate for further clinical evaluation.

The synthesis of 2-methoxy-2-(4-methoxy-2-methylphenyl)propan-1-amine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 4-methoxyacetophenone with methyl iodide to form the corresponding tertiary alcohol, followed by reductive amination with ammonia to introduce the amine functionality. This synthetic strategy has been refined to minimize side reactions and maximize the efficiency of the process.

In addition to its potential therapeutic applications, 2-methoxy-2-(4-methoxy-2-methylphenyl)propan-1-amine has also been studied for its use in chemical biology research. Its ability to selectively interact with specific biological targets makes it a valuable tool for probing cellular processes and understanding disease mechanisms. For example, it has been used in high-throughput screening assays to identify novel drug candidates and to study protein-protein interactions.

The future prospects for 2-methoxy-2-(4-methoxy-2-methylphenyl)propan-1-amine are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop prodrugs or analogs that can improve its pharmacological properties and reduce potential side effects. These advancements could lead to the development of new therapeutic agents that address unmet medical needs.

In conclusion, 2-Methoxy-2-(4-Methoxy-2-Methylphenyl)propan-1-Amine (CAS No. 2229277-13-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the advancement of drug discovery and development.